Lopinavir D-Valine Diastereomer
Lopinavir D-Valine Diastereomer
Brand Name:
Vulcanchem
CAS No.:
1623021-24-8
VCID:
VC0058112
InChI:
InChI=1S/C37H48N4O5/c1-25(2)34(41-20-12-19-38-37(41)45)36(44)39-30(21-28-15-7-5-8-16-28)23-32(42)31(22-29-17-9-6-10-18-29)40-33(43)24-46-35-26(3)13-11-14-27(35)4/h5-11,13-18,25,30-32,34,42H,12,19-24H2,1-4H3,(H,38,45)(H,39,44)(H,40,43)/t30-,31-,32-,34+/m0/s1
SMILES:
Molecular Formula:
C37H48N4O5
Molecular Weight:
628.8 g/mol
Lopinavir D-Valine Diastereomer
CAS No.: 1623021-24-8
Cat. No.: VC0058112
Molecular Formula: C37H48N4O5
Molecular Weight: 628.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1623021-24-8 |
|---|---|
| Molecular Formula | C37H48N4O5 |
| Molecular Weight | 628.8 g/mol |
| IUPAC Name | (2R)-N-[(2S,4S,5S)-5-[[2-(2,6-dimethylphenoxy)acetyl]amino]-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-(2-oxo-1,3-diazinan-1-yl)butanamide |
| Standard InChI | InChI=1S/C37H48N4O5/c1-25(2)34(41-20-12-19-38-37(41)45)36(44)39-30(21-28-15-7-5-8-16-28)23-32(42)31(22-29-17-9-6-10-18-29)40-33(43)24-46-35-26(3)13-11-14-27(35)4/h5-11,13-18,25,30-32,34,42H,12,19-24H2,1-4H3,(H,38,45)(H,39,44)(H,40,43)/t30-,31-,32-,34+/m0/s1 |
| Standard InChI Key | KJHKTHWMRKYKJE-UQJYGFKOSA-N |
| Isomeric SMILES | CC1=C(C(=CC=C1)C)OCC(=O)N[C@@H](CC2=CC=CC=C2)[C@H](C[C@H](CC3=CC=CC=C3)NC(=O)[C@@H](C(C)C)N4CCCNC4=O)O |
| Canonical SMILES | CC1=C(C(=CC=C1)C)OCC(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)C(C(C)C)N4CCCNC4=O)O |
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